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Compound of Interest

Compound Name: Hydroxy-PEG3-acid

Cat. No.: B1673969

This guide provides essential safety and logistical information for the proper handling and
disposal of Hydroxy-PEG3-acid, ensuring the safety of laboratory personnel and
environmental protection. Given conflicting hazard classifications in available safety data
sheets, with some indicating aquatic toxicity, it is imperative to handle this compound as a
hazardous substance to ensure the highest degree of safety.[1]

Immediate Safety and Handling

Before handling Hydroxy-PEG3-acid, it is crucial to be familiar with the necessary safety
protocols. Always handle the product in a well-ventilated area, preferably within a chemical
fume hood.[2]

Personal Protective Equipment (PPE):

o Gloves: Wear chemical-resistant gloves.[2]

o Eye Protection: Use safety goggles to protect against splashes.[2]
e Lab Coat: A standard lab coat should be worn.

In case of accidental exposure, follow these first-aid measures:

o Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.
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Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, ensuring to lift
the eyelids.

Ingestion: Wash out the mouth with water and seek immediate medical attention. Do not
induce vomiting.

Inhalation: Move the individual to fresh air.

Step-by-Step Disposal Protocol

The disposal of Hydroxy-PEG3-acid and its contaminated materials must be managed as

special or hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular solid waste.

Waste Segregation:

o Liquid Waste: Collect all solutions containing Hydroxy-PEG3-acid in a dedicated, leak-
proof container made of a compatible material. Do not mix with other chemical waste
streams unless compatibility has been verified.

o Solid Waste: All materials contaminated with the compound, such as pipette tips, gloves,
and absorbent paper, must be collected in a separate, clearly labeled hazardous waste
container.

Container Labeling:

o All waste containers must be sealed and clearly labeled with "Hazardous Waste" and the
full chemical name, "Hydroxy-PEG3-acid".

Storage:

o Store sealed waste containers in a designated, well-ventilated satellite accumulation area
within the laboratory.

o Keep containers away from incompatible materials such as oxidizing agents, heat, and
open flames.

Spill Management:
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o In the event of a spill, prevent the material from entering drains or water courses.

o Absorb the spill using an inert, non-combustible material like sand, diatomite, or a
universal binder.

o Sweep up the absorbed material and place it into a tightly closed, labeled container for
hazardous waste disposal.

o Decontaminate the spill surface, if necessary, by scrubbing with alcohol.

» Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.

o Ensure that all disposal activities comply with local, state, and federal regulations.

Chemical and Physical Properties

The following table summarizes key quantitative data for Hydroxy-PEG3-acid.

Property Value

Chemical Formula CoH1806

Molecular Weight 222.24 g/mol
Appearance Liquid

Storage Temperature Refrigerated
Incompatible Materials Oxidizing agents
Conditions to Avoid Heat, flames, and sparks

Disposal Workflow

The following diagram illustrates the proper workflow for the disposal of Hydroxy-PEG3-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673969#hydroxy-peg3-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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